(S)-Styrene oxide
(S)-Styrene oxide
(S)-Styrene Oxide is a metabolite of Styrene, catalyzed by epoxide hydrolase.
Styrene oxide is an oxirane derivative, which is used as a monomer for the synthesis of polyesters with relatively high Tg values via ring-opening copolymerization. It can also be used as a useful intermediate in the preparation of levamisole, a nematocide and anticancer agent.
(S)-styrene oxide is the (S)-enantiomer of styrene oxide. It is an enantiomer of a (R)-styrene oxide.
Styrene oxide is an oxirane derivative, which is used as a monomer for the synthesis of polyesters with relatively high Tg values via ring-opening copolymerization. It can also be used as a useful intermediate in the preparation of levamisole, a nematocide and anticancer agent.
(S)-styrene oxide is the (S)-enantiomer of styrene oxide. It is an enantiomer of a (R)-styrene oxide.
Brand Name:
Vulcanchem
CAS No.:
20780-54-5
VCID:
VC20889938
InChI:
InChI=1S/C8H8O/c1-2-4-7(5-3-1)8-6-9-8/h1-5,8H,6H2/t8-/m1/s1
SMILES:
C1C(O1)C2=CC=CC=C2
Molecular Formula:
C8H8O
Molecular Weight:
120.15 g/mol
(S)-Styrene oxide
CAS No.: 20780-54-5
Cat. No.: VC20889938
Molecular Formula: C8H8O
Molecular Weight: 120.15 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | (S)-Styrene Oxide is a metabolite of Styrene, catalyzed by epoxide hydrolase. Styrene oxide is an oxirane derivative, which is used as a monomer for the synthesis of polyesters with relatively high Tg values via ring-opening copolymerization. It can also be used as a useful intermediate in the preparation of levamisole, a nematocide and anticancer agent. (S)-styrene oxide is the (S)-enantiomer of styrene oxide. It is an enantiomer of a (R)-styrene oxide. |
|---|---|
| CAS No. | 20780-54-5 |
| Molecular Formula | C8H8O |
| Molecular Weight | 120.15 g/mol |
| IUPAC Name | (2S)-2-phenyloxirane |
| Standard InChI | InChI=1S/C8H8O/c1-2-4-7(5-3-1)8-6-9-8/h1-5,8H,6H2/t8-/m1/s1 |
| Standard InChI Key | AWMVMTVKBNGEAK-MRVPVSSYSA-N |
| Isomeric SMILES | C1[C@@H](O1)C2=CC=CC=C2 |
| SMILES | C1C(O1)C2=CC=CC=C2 |
| Canonical SMILES | C1C(O1)C2=CC=CC=C2 |
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